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Compound of Interest

Compound Name:
7H-Pyrrolo[2,3-c]pyridazin-3-

amine hydrochloride

CAS No.: 1638761-13-3

Cat. No.: B13020793

Get Quote

Executive Summary & Scaffold Significance
The pyrrolo[1,2-b]pyridazine core represents a bridgehead-nitrogen fused heterocycle that

serves as a bioisostere for purines and indoles. Unlike traditional kinase scaffolds (e.g.,

quinazolines), this system offers unique electronic distribution and vectoral geometry for

substituent attachment.

In the context of drug discovery, pyrrolopyridazine amines are critical because the amine

moiety typically functions as the primary hydrogen bond donor/acceptor interacting with the

hinge region of kinase ATP-binding pockets.

Key Therapeutic Areas:

Janus Kinase (JAK) Inhibitors: High selectivity for JAK3/TYK2 pathways.

HER2/EGFR Inhibitors: Potent activity against tyrosine kinases in breast/lung cancer

models.
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MEK Inhibitors: Modulation of the MAPK signaling pathway.

Chemical Synthesis & Core Construction
To explore the SAR, access to a diverse array of substituted cores is essential. The two

dominant synthetic strategies are 1,3-Dipolar Cycloaddition (for ring construction) and

Nucleophilic Aromatic Substitution (

) (for amine introduction).

Synthetic Pathway: Mesoionic Dipolar Cycloaddition
This route allows for the regio-controlled construction of the pyrrolo[1,2-b]pyridazine core.

Protocol Overview:

Precursor Formation: N-alkylation of pyridazines to form pyridazinium salts or condensation

to form oxazolo-pyridazinones.

Mesoionic Generation: Treatment with acetic anhydride generates a mesoionic "münchnone"

species in situ.

Cycloaddition: Reaction with an electron-deficient alkyne (e.g., dimethyl

acetylenedicarboxylate or propiolates) yields the bicyclic core via [3+2] cycloaddition

followed by

extrusion.

Functionalization: The C4-Amine Installation
The C4 position is electrophilic (often activated by a leaving group like Cl or OTs).

Reaction:

or Buchwald-Hartwig amination.

Reagents: Primary/Secondary amines,

or
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/BINAP.

Outcome: Installation of the critical amine "warhead" for SAR evaluation.

Visualization: Synthetic Workflow

Step 1: Core Construction Step 2: Amine Functionalization (C4)
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Caption: Figure 1. Modular synthesis of pyrrolopyridazine amines via mesoionic cycloaddition

and subsequent C4-amination.

Structure-Activity Relationship (SAR) Analysis
The SAR of this scaffold is best understood by dividing the molecule into three interaction

zones.

Zone 1: The C4-Amine (Hinge Binder)
This is the most critical determinant of potency. The nitrogen atom often forms a hydrogen

bond with the kinase hinge region (e.g., Valine or Methionine residues).

Primary Amines (

): Often show lower potency due to high desolvation penalties unless part of a specific H-
bond network.

Cycloalkyl Amines: Bulky hydrophobic groups (e.g., trans-4-aminocyclohexanol,

cyclopentylamine) often improve potency by filling the hydrophobic pocket adjacent to the

ATP site.
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Chirality: For JAK inhibitors, stereochemistry at the C4-amine substituent (e.g., (R)-2,2-

dimethylcyclopentylamine) is crucial for selectivity against JAK2.

Zone 2: The C3-Position (Selectivity Gate)
Substituents here (often carboxamides or esters) dictate selectivity.

Carboxamides (

): Can form additional H-bonds with the "gatekeeper" residue or sugar-pocket residues.

Electronic Effect: Electron-withdrawing groups at C3 increase the electrophilicity of C4,

facilitating nucleophilic attack during synthesis and potentially strengthening the C4-N

interaction in the protein.

Zone 3: The C5/C6/C7 Ring System (Solvent Front)
Modifications here tune physicochemical properties (LogP, solubility).

C5/C6 Substitution: Introduction of phenyl or heteroaryl rings can target the solvent-exposed

regions or specific hydrophobic back-pockets (e.g., in MEK inhibitors).

Fluorescence: The pyrrolo[1,2-b]pyridazine core is inherently fluorescent. Substituents at

C5/C6 modulate the quantum yield, which can be exploited for theranostic applications (drug

+ imaging).

Quantitative Data Summary
The following table summarizes hypothetical but representative SAR trends observed in

JAK/HER2 inhibition studies (derived from aggregated literature insights).
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Compound
Class

C4-Substituent
(Amine)

C3-Substituent

Target Potency
(

)

SAR Insight

A (Basal) (Primary)

Poor binding;

lacks

hydrophobic fit.

B (Aliphatic)
Cyclopentyl-

amino

Hydrophobic

filling improves

affinity.

C (Chiral)

(R)-2,2-

dimethylcyclopen

tyl
(JAK3)

Optimal. Chiral fit

+ H-bond

network.

D (Aromatic) 3-Fluoro-aniline (HER2)

Aromatic

stacking favored

for HER2.

E (Solubilized)
N-Methyl-

piperazine

Improved

solubility but

steric clash in

tight pockets.

Visualizing the SAR Logic
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Caption: Figure 2. SAR Interaction Map highlighting the three critical zones for optimization on

the pyrrolopyridazine core.

Experimental Protocols
Protocol: General Synthesis of Pyrrolo[1,2-b]pyridazine
Amine
Objective: Synthesis of 4-(cyclopentylamino)pyrrolo[1,2-b]pyridazine-3-carboxylate.

Cycloaddition:

Dissolve 1-(2-carboxyethyl)pyridazinium bromide (1.0 eq) in acetic anhydride (

).

Add methyl propiolate (1.2 eq) and heat to

for 4 hours.
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Mechanism:[1][2] Formation of mesoionic dipole

[3+2] with alkyne

loss.

Workup: Evaporate volatiles, purify via silica gel chromatography (Hexane/EtOAc).

Chlorination (Activation):

Treat the resulting pyrrolopyridazinone with

(neat) at reflux for 2 hours.

Quench carefully on ice. Extract with DCM.

Amination (

):

Dissolve the chloro-intermediate in anhydrous DMF.

Add Cyclopentylamine (2.0 eq) and

(3.0 eq).

Heat at

for 6-12 hours.

Validation: Monitor by TLC/LC-MS (Disappearance of Cl-adduct mass, appearance of

Amine-adduct).

Protocol: In Vitro Kinase Inhibition Assay (JAK3)
Objective: Determine

of the synthesized amine.

Reagents: Recombinant human JAK3 enzyme, Poly(Glu,Tyr) substrate, ATP (
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concentration), and Test Compound.

Setup:

Prepare serial dilutions of the pyrrolopyridazine amine in DMSO.

Mix Enzyme + Substrate + Compound in kinase buffer (50 mM HEPES, pH 7.5, 10 mM

).

Initiation: Add ATP to start the reaction. Incubate at Room Temperature for 60 min.

Detection: Use ADP-Glo™ or HTRF (Homogeneous Time-Resolved Fluorescence) to

quantify phosphorylated product or ADP production.

Analysis: Plot % Inhibition vs. Log[Compound]. Fit to Sigmoidal Dose-Response curve to

extract

.

Biological Pathway Visualization
The following diagram illustrates the JAK-STAT signaling pathway, a primary target for these

molecules.
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Caption: Figure 3. Mechanism of Action: Pyrrolopyridazine amines block the JAK kinase

domain, preventing STAT phosphorylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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